3,4-Dimethyl-benzamidine hydrochloride
Overview
Description
3,4-Dimethyl-benzamidine hydrochloride is a chemical compound with the molecular formula C9H12N2 . It appears as a white to off-white crystalline powder .
Molecular Structure Analysis
The molecular weight of 3,4-Dimethyl-benzamidine hydrochloride is 184.67 . The InChI code for this compound is 1S/C9H12N2.ClH/c1-6-3-4-8 (9 (10)11)5-7 (6)2;/h3-5H,1-2H3, (H3,10,11);1H .
Physical And Chemical Properties Analysis
3,4-Dimethyl-benzamidine hydrochloride is a white to off-white crystalline powder . It has a melting point of 189-193 °C .
Scientific Research Applications
Chemical and Environmental Applications of Benzamides
Supramolecular Chemistry of Benzene-1,3,5-tricarboxamides : Benzene-1,3,5-tricarboxamides (BTAs), chemically related to benzamides, have shown significant importance across various scientific disciplines due to their simple structure and self-assembly behavior. These compounds have been used in nanotechnology, polymer processing, and biomedical applications, demonstrating the wide-ranging utility of benzamide derivatives in scientific research (Cantekin, de Greef, & Palmans, 2012).
Advanced Oxidation Processes for Acetaminophen Degradation : A study on the degradation of acetaminophen highlighted the application of advanced oxidation processes (AOPs), where benzamides could potentially play a role in the development of novel catalytic methods or as structural analogs in the degradation pathways. The study provides insights into the environmental implications and potential remediation strategies involving benzamide derivatives (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Dimethyl Ether (DME) as an Alternative Fuel : While not directly related to benzamides, the research on dimethyl ether (DME) showcases the trend toward exploring alternative compounds with potential environmental benefits. Studies like these imply the broader scientific interest in derivatives of basic chemical structures for applications ranging from fuel technology to environmental protection (Park & Lee, 2014).
Safety and Hazards
properties
IUPAC Name |
3,4-dimethylbenzenecarboximidamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2.ClH/c1-6-3-4-8(9(10)11)5-7(6)2;/h3-5H,1-2H3,(H3,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPDIFHFFPSBNLT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=N)N)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30695983 |
Source
|
| Record name | 3,4-Dimethylbenzene-1-carboximidamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30695983 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dimethyl-benzamidine hydrochloride | |
CAS RN |
112072-09-0 |
Source
|
| Record name | 3,4-Dimethylbenzene-1-carboximidamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30695983 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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